4-(4-Chlorobenzoyl)piperidine-1-carboxamide

• IUPAC Name: 4-(4-chlorobenzoyl)piperidine-1-carboxamide
• InChI: InChI=1S/C13H15ClN2O2/c14-11-3-1-9(2-4-11)12(17)10-5-7-16(8-6-10)13(15)18/h1-4,10H,5-8H2,(H2,15,18)
• InChI Key: KIILSJKSWDYSBO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)C2=CC=C(C=C2)Cl)C(=O)N
• Molecular Formula: C13H15ClN2O2
• Molecular Weight: 266.72 g/mol

Description

4-(4-Chlorobenzoyl)piperidine-1-carboxamide, also known as CP-47,497, is a synthetic cannabinoid that is commonly used in scientific research. This compound is structurally similar to delta-9-tetrahydrocannabinol (THC), the primary psychoactive component found in marijuana. However, unlike THC, CP-47,497 is not found in nature and must be synthesized in a laboratory setting.

Mechanism of Action

4-(4-Chlorobenzoyl)piperidine-1-carboxamide acts on the endocannabinoid system by binding to cannabinoid receptors in the brain and other parts of the body. This binding results in a range of physiological effects, including changes in mood, appetite, and pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on the body. These effects include changes in the levels of neurotransmitters such as dopamine and serotonin, as well as alterations in the activity of certain enzymes and receptors. This compound has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-Chlorobenzoyl)piperidine-1-carboxamide in lab experiments is its structural similarity to THC. This allows researchers to study the effects of cannabinoids without the legal and ethical issues associated with using marijuana. However, one limitation of using this compound is that it may not accurately reflect the effects of THC on the human body, as it is a synthetic compound.

Future Directions

There are many potential future directions for research involving 4-(4-Chlorobenzoyl)piperidine-1-carboxamide. One area of interest is the development of new drugs that target the endocannabinoid system, which may have therapeutic potential for a range of conditions such as chronic pain, anxiety, and depression. Additionally, researchers may continue to investigate the biochemical and physiological effects of this compound in order to gain a better understanding of the endocannabinoid system and its role in human health and disease.

Synthesis Methods

The synthesis of 4-(4-Chlorobenzoyl)piperidine-1-carboxamide involves several steps, including the reaction of piperidine with 4-chlorobenzoyl chloride, followed by the addition of ammonia to form the carboxamide. This process results in a white crystalline powder that is highly pure and stable.

Scientific Research Applications

4-(4-Chlorobenzoyl)piperidine-1-carboxamide is commonly used in scientific research to study the effects of cannabinoids on the human body. This compound is often used as a substitute for THC, as it is structurally similar and produces similar effects. This compound is commonly used in studies investigating the endocannabinoid system, which is a complex signaling system that regulates a wide range of physiological processes.